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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)acetonitrile

Cat. No.: B1347151

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-(4-
Chlorophenoxy)acetonitrile, a key intermediate in pharmaceutical synthesis. Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

2-(4-Chlorophenoxy)acetonitrile is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2
Specific target organ toxicity (single exposure) Category 3
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Table 2: Hazard and Precautionary Statements
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Code

Statement

Hazard Statements

H302 Harmful if swallowed.[1]

H311 Toxic in contact with skin.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H331 Toxic if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[1][2]
P264 Wash skin thoroughly after handling.[1][2]
Do not eat, drink or smoke when using this
P270
product.[1][2]
Use only outdoors or in a well-ventilated area.[1]
P271
[2]
5280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[1][2][3]
IF SWALLOWED: Get emergency medical help
P301 + P316 . _
immediately.[2]
P302 + P352 IF ON SKIN: Wash with plenty of water.[1]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P316

Get emergency medical help immediately.[2]
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P330 Rinse mouth.[1][2]

Take off immediately all contaminated clothing
P361 + P364 _

and wash it before reuse.[2]

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[2]
P405 Store locked up.[2][4]

Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-(4-Chlorophenoxy)acetonitrile is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula CsHsCINO

Molecular Weight 167.59 g/mol

Appearance White to light yellow to light orange powder/solid
Melting Point 45-49 °C

Boiling Point 279.7°C at 760 mmHg

Flash Point 123.0+£ 20.4 °C

Density 1.2+0.1 g/cm3

Experimental Protocols: Safe Handling Procedures

While detailed experimental protocols for the toxicological studies are not publicly available,
this section outlines the standard operating procedures for the safe handling of 2-(4-
Chlorophenoxy)acetonitrile in a laboratory setting.
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Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling this compound.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[2]

Wear fire/flame resistant and impervious
. _ clothing.[2] Wear protective gloves. The glove
Skin Protection ) ) )
material has to be impermeable and resistant to

the product.

If exposure limits are exceeded or irritation is

) ) experienced, use a full-face respirator with a
Respiratory Protection ] ) )

filter type appropriate for organic vapors and

particulates.[2]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are close to the workstation location.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols.[1] Use
non-sparking tools.[1] Prevent fire caused by electrostatic discharge.[1] Do not eat, drink, or
smoke when using this product.[1][2]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2] Store
apart from foodstuff containers or incompatible materials.[1] Store locked up.[2][4]

Incompatible Materials
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Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[5]

Emergency Procedures
First Aid Measures

Table 5: First Aid Procedures

Exposure Route First Aid Measures

Remove person to fresh air and keep
Inhalation comfortable for breathing.[1][2] Get medical help

immediately.

Take off immediately all contaminated clothing.
Skin Contact [2] Wash with plenty of water.[1] Get medical

help immediately.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o )

do. Continue rinsing.[3] Get medical help

immediately.

) Rinse mouth.[1][2] Get emergency medical help
Ingestion _ _
immediately.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

e Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen
oxides, and hydrogen chloride gas in a fire.

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures

e Personal Precautions: Wear appropriate personal protective equipment.[6] Evacuate
unnecessary personnel.
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e Environmental Precautions: Do not let this chemical enter the environment.

o Containment and Cleaning: Sweep up and shovel into suitable containers for disposal.[6]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[1] Do not release into the environment.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-(4-
Chlorophenoxy)acetonitrile.
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Start: Handling 2-(4-Chlorophenoxy)acetonitrile

\

1. Don Correct PPE
- Safety Goggles

- Impervious Gloves

- Protective Clothing

Y

2. Verify Engineering Controls
- Fume Hood Operational
- Eyewash/Shower Accessible

3. Chemical Handling
- Avoid dust/aerosol generation
- Use non-sparking tools
- Ground equipment

4. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatibles

Emergency Event

End: Procedure Complete Exposure

Accidental Release Measures First Aid Measures . N
- Fire-Fighting Measures
- Evacuate area - Follow specific procedures for > MR .
. . ) . : . - Use appropriate extinguishing media
- Wear appropriate PPE inhalation, skin/eye contact, ingestion .
. ) . . . ; - Wear SCBA and full protective gear
- Contain and clean up spill - Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenoxy-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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